Cas no 1284220-49-0 (5-(Difluoromethyl)-1H-pyrazol-3-amine)

• Product Name: 5-(Difluoromethyl)-1H-pyrazol-3-amine
• CAS No: 1284220-49-0
• MF: C₄H₅F₂N₃
• MW: 133.099406957626
• MDL: MFCD23105881
• CID: 3164155
• PubChem ID: 50896661
• Update Time: 2025-11-02

5-(Difluoromethyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-(difluoromethyl)-1H-pyrazole
• 5-(difluoromethyl)-1H-pyrazol-3-amine
• 3-(difluoromethyl)-1H-pyrazol-5-amine
• 1H-Pyrazol-3-amine, 5-(difluoromethyl)-
• 3-(difluoromethyl)pyrazole-5-ylamine
• CRWZZOMNSRUIMA-UHFFFAOYSA-N
• SBB046673
• BBL104356
• STL414771
• PB38790
• FCH2164448
• AK172421
• AB0081040
• ST45136373
• AMY33878
• SCHEMBL9905505
• AS-41813
• SY087018
• SCHEMBL2148696
• CS-0050756
• 1284220-49-0
• AKOS005169380
• 3-Amino-5-(difluoromethyl)pyrazole
• DB-107180
• AKOS025290243
• EN300-232344
• MFCD23105881
• 5-(Difluoromethyl)-1H-pyrazol-3-amine

• MDL： MFCD23105881
• Inchi： 1S/C4H5F2N3/c5-4(6)2-1-3(7)9-8-2/h1,4H,(H3,7,8,9)
• InChI Key： CRWZZOMNSRUIMA-UHFFFAOYSA-N
• SMILES： FC(C1=CC(N)=NN1)F

Computed Properties

• Exact Mass: 133.04515350 g/mol
• Monoisotopic Mass: 133.04515350 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 97.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 54.7
• Molecular Weight: 133.10

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 337.9±37.0 °C at 760 mmHg
• Flash Point: 158.1±26.5 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-(Difluoromethyl)-1H-pyrazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(Difluoromethyl)-1H-pyrazol-3-amine

Research Brief on 5-(Difluoromethyl)-1H-pyrazol-3-amine (CAS: 1284220-49-0) in Chemical Biology and Pharmaceutical Applications

5-(Difluoromethyl)-1H-pyrazol-3-amine (CAS: 1284220-49-0) is a fluorinated pyrazole derivative that has recently garnered significant attention in chemical biology and pharmaceutical research. This compound, characterized by its difluoromethyl group and pyrazole core, exhibits unique physicochemical properties that make it a promising scaffold for drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the areas of kinase inhibition and antimicrobial agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 5-(Difluoromethyl)-1H-pyrazol-3-amine as a building block for novel kinase inhibitors. The study highlighted the compound's ability to modulate kinase activity through hydrogen bonding interactions facilitated by its amine and difluoromethyl groups. Molecular docking simulations revealed that derivatives of this compound exhibited high binding affinity to target kinases, suggesting its utility in designing next-generation kinase inhibitors for cancer therapy.

Another notable application of 5-(Difluoromethyl)-1H-pyrazol-3-amine is in the development of antimicrobial agents. A 2022 study in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound, when incorporated into larger molecular frameworks, displayed potent activity against drug-resistant bacterial strains. The difluoromethyl group was found to enhance membrane permeability, while the pyrazole core contributed to target specificity. These findings underscore the compound's potential in addressing the growing challenge of antimicrobial resistance.

Recent advancements in synthetic methodologies have also improved the accessibility of 5-(Difluoromethyl)-1H-pyrazol-3-amine. A 2023 publication in Organic Process Research & Development described a scalable, high-yield synthesis route for this compound, utilizing flow chemistry techniques. This development is particularly significant for industrial-scale production, as it addresses previous challenges related to yield and purity.

In conclusion, 5-(Difluoromethyl)-1H-pyrazol-3-amine (CAS: 1284220-49-0) represents a versatile and valuable compound in modern pharmaceutical research. Its unique structural features and demonstrated biological activities position it as a key player in the development of novel therapeutic agents. Future research directions may include further exploration of its structure-activity relationships and expansion of its applications in targeted drug delivery systems.